Cas no 1805096-03-0 (2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1805096-03-0
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4838877
• Update Time: 2025-07-22

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F5INO2/c9-7(10)5-6(17-8(11,12)13)4(14)3(2-16)1-15-5/h1-2,7H
• InChI Key： TUCADSRTVSNCJU-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CN=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

Professional Introduction to 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1805096-03-0)

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications. This compound, identified by its CAS number CAS No. 1805096-03-0, is a pyridine derivative characterized by the presence of multiple fluorinated substituents, an iodine atom, and a carboxaldehyde functional group. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its utility in the synthesis of bioactive molecules.

The significance of this compound lies in its potential as a building block for the development of novel therapeutic agents. The combination of electron-withdrawing and electron-donating groups in its structure, such as the difluoromethyl and trifluoromethoxy groups, enhances its reactivity and makes it a valuable intermediate in organic synthesis. The presence of an iodine atom further facilitates various cross-coupling reactions, which are commonly employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. The use of fluorine atoms in drug design has been extensively explored, leading to the development of several FDA-approved medications that incorporate fluorinated moieties. Among these, 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde stands out as a promising candidate for further investigation.

The carboxaldehyde functional group in this compound is particularly noteworthy, as it serves as a versatile handle for further functionalization. This group can undergo condensation reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. Such transformations are fundamental in the synthesis of peptidomimetics and other bioactive molecules. Moreover, the aldehyde group can participate in Michael additions and other nucleophilic additions, providing additional pathways for molecular diversification.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated pyridines using this compound as a precursor. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups at various positions of the pyridine ring. These reactions not only expand the structural diversity of the resulting compounds but also enhance their potential biological activity.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have been widely studied for their ability to modulate enzyme activity by binding to specific pockets on the enzyme surface. The unique combination of substituents in 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde makes it an ideal candidate for designing such inhibitors. For example, modifications at the difluoromethyl and trifluoromethoxy positions can fine-tune the electronic properties of the molecule, thereby optimizing its binding affinity and selectivity towards target enzymes.

In addition to its applications in drug discovery, this compound has also been explored in materials science and agrochemical research. The presence of multiple fluorinated groups enhances its interactions with non-polar environments, making it suitable for applications in liquid crystals and organic electronics. Furthermore, fluorinated pyridines have shown promise as intermediates in the synthesis of herbicides and pesticides due to their stability under various environmental conditions.

The synthesis of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions at specific positions on the pyridine ring followed by functionalization at other sites using appropriate electrophiles or nucleophiles. Advances in catalytic systems have allowed for more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving overall process economics.

The growing interest in this compound underscores its potential as a key intermediate in various chemical syntheses. As research continues to uncover new applications for fluorinated pyridines, compounds like CAS No. 1805096-03-0 will undoubtedly play a crucial role in advancing both pharmaceuticals and materials science. The ability to modify its structure at multiple points provides chemists with a rich palette of possibilities for designing molecules with tailored properties.

In conclusion, 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, materials science, and agrochemicals. As research progresses, we can expect to see further applications emerge from this versatile intermediate.